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Compound of Interest

Compound Name: SR1555 hydrochloride

Cat. No.: B11929159 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SR1555 hydrochloride is a potent and selective inverse agonist of the Retinoic acid receptor-

related Orphan Receptor gamma (RORγ). As a modulator of Th17 cell differentiation and

function, it is a valuable tool for research in autoimmune diseases and other inflammatory

conditions. Ensuring the chemical stability and integrity of SR1555 hydrochloride is critical for

obtaining reliable and reproducible experimental results. These application notes provide

detailed protocols for assessing the stability of SR1555 hydrochloride and recommend

optimal storage conditions.

Physicochemical Properties of SR1555
Hydrochloride
A summary of the key physicochemical properties of SR1555 hydrochloride is presented in

Table 1.

Table 1: Physicochemical Properties of SR1555 Hydrochloride
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Property Value

Chemical Formula C₂₂H₂₃ClF₆N₂O₂[1]

Molecular Weight 496.88 g/mol [1]

CAS Number 2309312-90-9 (HCl salt)[1][2]

Appearance White to beige crystalline solid or powder[3]

Purity ≥98% (HPLC)[2][3]

Solubility Soluble in DMSO (e.g., 15 mg/mL)[3]

Storage (Short-term) 2-8°C[3]

Storage (Long-term) -20°C[1][2]

Recommended Storage Conditions
To maintain the integrity and activity of SR1555 hydrochloride, the following storage

conditions are recommended:

Solid Form: For long-term storage, SR1555 hydrochloride powder should be stored at

-20°C in a tightly sealed container, protected from light and moisture. For short-term storage

(days to weeks), refrigeration at 2-8°C is acceptable.

In Solution: Stock solutions of SR1555 hydrochloride, typically prepared in DMSO, should

be aliquoted to avoid repeated freeze-thaw cycles and stored at -20°C or colder. The stability

of the compound in aqueous solutions for extended periods may be limited and should be

experimentally determined.

Stability Testing Protocols
The following protocols are based on the International Council for Harmonisation (ICH)

guidelines for stability testing of new drug substances.[3][4][5] These studies are designed to

evaluate the intrinsic stability of SR1555 hydrochloride and to develop a stability-indicating

analytical method.

Stability-Indicating HPLC Method Development
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A stability-indicating High-Performance Liquid Chromatography (HPLC) method is essential to

separate the intact SR1555 hydrochloride from its potential degradation products.

Protocol:

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid or trifluoroacetic

acid) is a common starting point for small molecules.

Flow Rate: 1.0 mL/min.

Detection: UV detection at a wavelength determined by the UV spectrum of SR1555
hydrochloride (typically between 220-280 nm).

Method Validation: The method should be validated for specificity, linearity, accuracy,

precision, and robustness according to ICH guidelines.

Forced Degradation Studies
Forced degradation studies are performed to identify potential degradation pathways and to

demonstrate the specificity of the stability-indicating HPLC method.[6]

Workflow for Forced Degradation Studies
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Sample Preparation

Stress Conditions

Analysis

Prepare SR1555 HCl Solution
(e.g., 1 mg/mL in appropriate solvent)

Acid Hydrolysis
(e.g., 0.1 M HCl, RT & 60°C)

Expose to

Base Hydrolysis
(e.g., 0.1 M NaOH, RT & 60°C)

Expose to

Oxidation
(e.g., 3% H₂O₂, RT)

Expose to

Thermal Stress
(Solid & Solution, e.g., 80°C)

Expose to

Photostability
(ICH Q1B guidelines)

Expose to

Neutralize/Quench Reaction

Analyze by Stability-Indicating
HPLC-UV/MS

Characterize Degradants
(LC-MS, NMR)
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Th17 Differentiation Pathway Mechanism of SR1555 HCl

TGF-β, IL-6, IL-23

RORγt
(Transcription Factor)

Induces Expression

IL-17A, IL-17F, IL-22
(Pro-inflammatory Cytokines)

Promotes Transcription

Inflammation &
Autoimmunity

SR1555 HCl

Inhibits Activity
(Inverse Agonist)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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